N-[(4-chlorophenyl)(3-pyridinyl)methyl]-2-fluorobenzamide
Overview
Description
Synthesis Analysis
The synthesis of related fluorobenzamide compounds typically involves condensation reactions, starting from specific acid chlorides and amines, using standard synthetic procedures. An example includes the synthesis of N-(2,3-difluorophenyl)-2-fluorobenzamide, achieved through condensation of 2-fluorobenzoyl chloride with 2,3-difluoroaniline, yielding a high product yield and demonstrating the feasibility of synthesizing tri-fluorinated benzamide compounds (Hehir & Gallagher, 2023).
Molecular Structure Analysis
The crystal structure of similar fluorobenzamide compounds is determined using single-crystal X-ray diffraction methods, providing insights into the geometric bond lengths, angles, and molecular electrostatic potential (MEP) surface maps. For instance, compounds like N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide have their crystal structures detailed, with bond lengths and angles compared using density functional theory (DFT) to X-ray diffraction values (Huang et al., 2020).
Chemical Reactions and Properties
Chemical reactions involving fluorobenzamides can include nucleophilic substitution reactions, especially in the context of radiosynthesis for PET ligands. For example, radiosynthesis involving nucleophilic substitution of tosyloxy precursors with [18F]fluoride provides radiolabeled products, showcasing the compound's reactivity and utility in radiochemistry (Mukherjee, 1991).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystal structure, are crucial for understanding the behavior of these compounds under different conditions. The crystal structure, determined through X-ray diffraction, reveals insights into the molecule's stability and intermolecular interactions, which are critical for its solubility and melting point characteristics.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with biological systems, are influenced by the molecule's structure. DFT studies, HOMO-LUMO analyses, and molecular docking simulations help in understanding these aspects. For instance, studies on related compounds show their potential anticancer activity and interactions with biological targets, providing a basis for their chemical behavior and reactivity (Huang et al., 2020).
Mechanism of Action
Target of Action
The primary target of N-[(4-chlorophenyl)(pyridin-3-yl)methyl]-2-fluorobenzamide is the Vascular Endothelial Growth Factor Receptor 1 (VEGFR1) . VEGFR1 plays a crucial role in the regulation of angiogenesis, a process involved in the growth of new blood vessels from pre-existing vessels. This receptor is often implicated in various pathological conditions, including cancer, where it promotes tumor growth and metastasis.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interaction with its target. For instance, the compound’s storage temperature is typically room temperature , suggesting that it may be stable under normal environmental conditions.
properties
IUPAC Name |
N-[(4-chlorophenyl)-pyridin-3-ylmethyl]-2-fluorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClFN2O/c20-15-9-7-13(8-10-15)18(14-4-3-11-22-12-14)23-19(24)16-5-1-2-6-17(16)21/h1-12,18H,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPMOIOCFTZMLEG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC(C2=CC=C(C=C2)Cl)C3=CN=CC=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClFN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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